2-(4-ethylphenyl)-2-oxoethyl N-(1-adamantylcarbonyl)valinate

• IUPAC Name: [2-(4-ethylphenyl)-2-oxoethyl] 2-(adamantane-1-carbonylamino)-3-methylbutanoate
• InChI: InChI=1S/C26H35NO4/c1-4-17-5-7-21(8-6-17)22(28)15-31-24(29)23(16(2)3)27-25(30)26-12-18-9-19(13-26)11-20(10-18)14-26/h5-8,16,18-20,23H,4,9-15H2,1-3H3,(H,27,30)
• InChI Key: WCBYTSIBTNDSFF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)COC(=O)C(C(C)C)NC(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C26H35NO4
• Molecular Weight: 425.6 g/mol

Description

2-(4-ethylphenyl)-2-oxoethyl N-(1-adamantylcarbonyl)valinate, also known as ALCAR, is a chemical compound used in scientific research. It is a derivative of L-carnitine, an amino acid that plays a crucial role in energy metabolism. ALCAR has been studied for its potential benefits in various fields, including neuroscience, cardiology, and sports medicine.

Mechanism of Action

2-(4-ethylphenyl)-2-oxoethyl N-(1-adamantylcarbonyl)valinate works by increasing the production of acetylcholine, a neurotransmitter that plays a crucial role in learning and memory. This compound also enhances mitochondrial function, which helps to improve energy metabolism and reduce oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to improve mitochondrial function, increase energy metabolism, and reduce oxidative stress. This compound also improves blood flow to the brain, which helps to improve cognitive function and memory. This compound has also been shown to have anti-inflammatory effects, which may help to reduce the risk of neurological disorders.

Advantages and Limitations for Lab Experiments

2-(4-ethylphenyl)-2-oxoethyl N-(1-adamantylcarbonyl)valinate is a relatively safe and non-toxic compound that can be easily synthesized in the laboratory. However, this compound has limited solubility in water, which can make it difficult to administer in certain experiments. This compound also has a short half-life, which means that it may need to be administered multiple times to achieve the desired effects.

Future Directions

There are several potential future directions for 2-(4-ethylphenyl)-2-oxoethyl N-(1-adamantylcarbonyl)valinate research. One area of interest is the potential benefits of this compound in sports medicine. This compound has been shown to improve athletic performance and reduce muscle fatigue, making it a potential supplement for athletes. Another area of interest is the potential benefits of this compound in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to determine the optimal dosage and administration of this compound for these conditions.

Scientific Research Applications

2-(4-ethylphenyl)-2-oxoethyl N-(1-adamantylcarbonyl)valinate has been studied for its potential neuroprotective effects. Research has shown that this compound may improve cognitive function and memory in elderly individuals and those with cognitive impairments. This compound has also been studied for its potential benefits in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.